Cas no 848340-39-6 (2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate)

• Product Name: 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate
• CAS No: 848340-39-6
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 5454740
• PubChem ID: 4856424
• Update Time: 2025-06-27

2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 848340-39-6
• AKOS007966369
• EN300-22531903
• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-(2,5-dimethylphenyl)sulfonyloxybenzoate
• Z25175087
• [(1-CYANOCYCLOHEXYL)(METHYL)CARBAMOYL]METHYL 2-[(2,5-DIMETHYLBENZENESULFONYL)OXY]BENZOATE
• 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate

• Inchi： 1S/C25H28N2O6S/c1-18-11-12-19(2)22(15-18)34(30,31)33-21-10-6-5-9-20(21)24(29)32-16-23(28)27(3)25(17-26)13-7-4-8-14-25/h5-6,9-12,15H,4,7-8,13-14,16H2,1-3H3
• InChI Key： DHPUHHIMUFVKKQ-UHFFFAOYSA-N
• SMILES： C(OCC(N(C1(C#N)CCCCC1)C)=O)(=O)C1=CC=CC=C1OS(C1=CC(C)=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 705.2±60.0 °C(Predicted)
• pka: -1.71±0.20(Predicted)

Additional information on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate

Research Briefing on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate (CAS: 848340-39-6)

In recent years, the compound 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate (CAS: 848340-39-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The presence of the cyanocyclohexyl and sulfonyloxy benzoate moieties is believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways.

Recent in vitro and in vivo studies have explored the pharmacological properties of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on certain proteases and kinases, which are often implicated in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the activity of matrix metalloproteinases (MMPs), a family of enzymes involved in tissue remodeling and cancer metastasis. These findings highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and metastatic cancers.

In addition to its enzymatic inhibition, 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate has also been investigated for its role in modulating cellular signaling pathways. A recent preprint article on bioRxiv reported that the compound interacts with the PI3K/AKT/mTOR pathway, which is crucial for cell survival and proliferation. This interaction suggests potential applications in targeted cancer therapies, particularly for tumors with dysregulated PI3K signaling. However, further studies are needed to elucidate the precise mechanisms and assess the compound's safety profile in clinical settings.

Despite its promising attributes, challenges remain in the development of this compound as a viable therapeutic. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[[(2,5-dimethylphenyl)sulfonyl]oxy]benzoate represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a promising candidate for therapeutic development. Continued research efforts will be essential to fully unlock its potential and address the existing challenges. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and pharmaceutical sciences.